Cas no 923109-62-0 (8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923109-62-0
• MF: C₂₀H₂₃ClN₆O₂
• MW: 414.888622522354
• CID: 5427387
• Update Time: 2025-05-19

8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[3-(4-chloroanilino)propyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23ClN6O2/c1-12-13(2)27-16-17(24(3)20(29)25(4)18(16)28)23-19(27)26(12)11-5-10-22-15-8-6-14(21)7-9-15/h6-9,22H,5,10-11H2,1-4H3
• InChI Key： RPWHHFYQJAGKAF-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCNC3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923109-62-0)

8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923109-62-0) is a structurally complex and biologically significant compound that has garnered attention in pharmaceutical and biochemical research. This molecule belongs to the imidazopurine family, characterized by its unique tetramethyl and chlorophenyl substituents. Researchers are particularly interested in its potential applications due to its heterocyclic framework, which is often associated with bioactive properties.

The compound's chemical structure features a fused imidazo[1,2-g]purine core, a motif known for its role in modulating enzyme activity and receptor binding. The presence of the 4-chlorophenyl group enhances its lipophilicity, potentially improving cell membrane permeability—a critical factor in drug development. Recent studies have explored its interactions with adenosine receptors, a hot topic in neurological and cardiovascular research.

In the context of drug discovery, CAS No. 923109-62-0 is often discussed alongside small molecule inhibitors and kinase modulators. Its structure-activity relationship (SAR) has been a focus for optimizing therapeutic efficacy. For instance, the tetramethyl configuration may influence metabolic stability, a key consideration in pharmacokinetics. These attributes align with current trends in personalized medicine and targeted therapy.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves N-alkylation and cyclization strategies, which are frequently searched topics in organic chemistry forums. Its purine derivative nature also links it to nucleoside analogs, a class of compounds widely used in antiviral and anticancer agents. This connection has spurred interest in its potential as a scaffold for novel therapeutics.

Environmental and toxicological profiles of 8-{3-(4-chlorophenyl)aminopropyl}-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione are under investigation, particularly regarding its biodegradability and ecotoxicity. These studies are relevant to the growing demand for green chemistry solutions. Additionally, its spectroscopic data (e.g., NMR and MS) are valuable for analytical chemists developing quality control protocols.

The compound's nomenclature, including its IUPAC name and CAS registry number, is frequently queried in chemical databases like PubChem and SciFinder. Its molecular weight (C₂₀H₂₃ClN₆O₂) and logP values are also critical for computational chemistry models. These details are essential for researchers working on QSAR (Quantitative Structure-Activity Relationship) studies.

In summary, CAS No. 923109-62-0 represents a promising candidate for further exploration in medicinal chemistry and molecular biology. Its multifunctional design addresses contemporary challenges in drug delivery and disease targeting, making it a subject of ongoing scientific inquiry.